Cas no 1822631-73-1 (Ethyl 4-chloro-3-(methylthio)benzoate)

• Product Name: Ethyl 4-chloro-3-(methylthio)benzoate
• CAS No: 1822631-73-1
• MF: C₁₀H₁₁ClO₂S
• MW: 230.711140871048
• CID: 5076307
• Update Time: 2025-07-22

Ethyl 4-chloro-3-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-(methylthio)benzoate

• Inchi： 1S/C10H11ClO2S/c1-3-13-10(12)7-4-5-8(11)9(6-7)14-2/h4-6H,3H2,1-2H3
• InChI Key： PHVRURPKMFNIEI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(Cl)C(SC)=C1

Additional information on Ethyl 4-chloro-3-(methylthio)benzoate

Ethyl 4-chloro-3-(methylthio)benzoate (CAS No. 1822631-73-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-chloro-3-(methylthio)benzoate, identified by its unique chemical identifier CAS No. 1822631-73-1, represents a significant compound in the realm of pharmaceutical chemistry. This organic ester, characterized by its benzoate backbone and functional groups such as a chloro substituent at the fourth position and a methylthio group at the third position, serves as a versatile intermediate in the synthesis of various bioactive molecules.

The structural configuration of Ethyl 4-chloro-3-(methylthio)benzoate imparts distinct chemical properties that make it valuable in medicinal chemistry. The presence of the chloro group enhances electrophilicity, facilitating nucleophilic substitution reactions, while the methylthio group introduces a sulfur atom that can participate in further modifications, including thiourea formation or metal coordination. These features are particularly advantageous in constructing complex molecular architectures essential for drug development.

In recent years, the pharmaceutical industry has witnessed a surge in interest for heterocyclic compounds due to their diverse biological activities. Ethyl 4-chloro-3-(methylthio)benzoate fits well within this trend, as it can be transformed into various heterocycles through cyclization reactions. For instance, it has been employed in the synthesis of thiazole derivatives, which are known for their antimicrobial and anti-inflammatory properties. The ability to derivatize this compound into more complex structures underscores its importance as a building block in medicinal chemistry.

One of the most compelling applications of Ethyl 4-chloro-3-(methylthio)benzoate is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often linked to cancer and inflammatory diseases. Researchers have leveraged the compound's reactive sites to design inhibitors that target specific kinases. For example, modifications involving the chloro group have enabled the creation of potent inhibitors with improved selectivity and reduced toxicity. Such advancements highlight the compound's potential in addressing unmet medical needs.

The synthesis of Ethyl 4-chloro-3-(methylthio)benzoate itself is an intriguing process that exemplifies modern synthetic methodologies. Traditional approaches often involve multi-step sequences with harsh conditions, but recent innovations have streamlined this process significantly. Catalytic methods, including transition metal-catalyzed cross-coupling reactions, have been particularly effective in achieving high yields with minimal byproducts. These greener approaches align with the growing emphasis on sustainable chemistry and environmental responsibility.

Moreover, computational studies have played an increasingly important role in understanding the reactivity and properties of Ethyl 4-chloro-3-(methylthio)benzoate. Molecular modeling techniques allow researchers to predict reaction outcomes and optimize synthetic routes before conducting experimental work. This integration of computational chemistry with traditional laboratory methods has accelerated drug discovery pipelines and reduced costs associated with trial-and-error experimentation.

The versatility of Ethyl 4-chloro-3-(methylthio)benzoate extends beyond its role as an intermediate; it also serves as a scaffold for exploring new chemical entities (NCEs). By systematically modifying its functional groups, chemists can generate libraries of compounds for high-throughput screening (HTS). This approach has been instrumental in identifying novel leads with therapeutic potential against various diseases. The compound's adaptability makes it an indispensable tool in the pharmacophore optimization process.

In conclusion, Ethyl 4-chloro-3-(methylthio)benzoate (CAS No. 1822631-73-1) stands out as a crucial intermediate in pharmaceutical synthesis due to its structural features and reactivity. Its applications in heterocycle synthesis, kinase inhibition, and NCE development underscore its significance in modern drug discovery. As research continues to evolve, this compound will likely remain at the forefront of medicinal chemistry innovation, driving advancements that benefit human health.